Welcome to BenchChem Online Store!
日本語
List
Bench Chemicals
molecular formula C7H5Br2F B038247 2-Bromo-5-fluorobenzyl bromide CAS No. 112399-50-5

2-Bromo-5-fluorobenzyl bromide

Cat. No. B038247
CAS RN: 112399-50-5
M. Wt: 267.92 g/mol
InChI Key: CZLWYKAZAVYQIK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US08648073B2

Procedure details

To a solution of (2-bromo-5-fluorophenyl)methanol (11, 4.10 g, 20.0 mmol) in dry DME (40 mL) at 0° C. was added a solution of PBr3 (3.25 g, 12.0 mmol) in dry DME (40 mL) dropwise. The mixture was then slowly warmed up to RT and stirred at for another 3 h. The mixture was diluted with water (100 mL), and extracted with 1:1 petroleum-ether-EtOAc (100 mL×2). The combined extracts were washed with saturated NaHCO3 and brine, dried over MgSO4 and concentrated to give 1-bromo-2-(bromomethyl)-4-fluorobenzene (12).
Name
(2-bromo-5-fluorophenyl)methanol
Quantity
4.1 g
Type
reactant
Reaction Step One
Name
PBr3
Quantity
3.25 g
Type
reactant
Reaction Step One
Name
DME
Quantity
40 mL
Type
solvent
Reaction Step One
Name
DME
Quantity
40 mL
Type
solvent
Reaction Step One
Name
water
Quantity
100 mL
Type
solvent
Reaction Step Two
Name
1-bromo-2-(bromomethyl)-4-fluorobenzene

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[CH:7]=[CH:6][C:5]([F:8])=[CH:4][C:3]=1[CH2:9]O.P(Br)(Br)[Br:12]>COCCOC.O>[Br:1][C:2]1[CH:7]=[CH:6][C:5]([F:8])=[CH:4][C:3]=1[CH2:9][Br:12]

Inputs

Step One
Name
(2-bromo-5-fluorophenyl)methanol
Quantity
4.1 g
Type
reactant
Smiles
BrC1=C(C=C(C=C1)F)CO
Name
PBr3
Quantity
3.25 g
Type
reactant
Smiles
P(Br)(Br)Br
Name
DME
Quantity
40 mL
Type
solvent
Smiles
COCCOC
Name
DME
Quantity
40 mL
Type
solvent
Smiles
COCCOC
Step Two
Name
water
Quantity
100 mL
Type
solvent
Smiles
O

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
stirred at for another 3 h
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

EXTRACTION
Type
EXTRACTION
Details
extracted with 1:1 petroleum-ether-EtOAc (100 mL×2)
WASH
Type
WASH
Details
The combined extracts were washed with saturated NaHCO3 and brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over MgSO4
CONCENTRATION
Type
CONCENTRATION
Details
concentrated

Outcomes

Product
Details
Reaction Time
 3 h
Name
1-bromo-2-(bromomethyl)-4-fluorobenzene
Type
product
Smiles
BrC1=C(C=C(C=C1)F)CBr

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.